Cas no 3673-53-8 (4-(4-aminophenyl)-1,3-thiazol-2-amine)

4-(4-Aminophenyl)-1,3-thiazol-2-amine is a heterocyclic organic compound featuring both an aminophenyl and an aminothiazole moiety. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and functional materials. The presence of dual amine groups enhances its reactivity, enabling facile derivatization for the development of biologically active compounds or coordination chemistry. Its rigid aromatic framework contributes to stability, while the electron-rich thiazole ring may facilitate interactions in catalytic or supramolecular systems. The compound is of interest in medicinal chemistry for its potential as a scaffold in kinase inhibitors or antimicrobial agents. Proper handling is advised due to its amine functionality.
4-(4-aminophenyl)-1,3-thiazol-2-amine structure
3673-53-8 structure
Product Name:4-(4-aminophenyl)-1,3-thiazol-2-amine
CAS No:3673-53-8
MF:C9H9N3S
MW:191.252859830856
MDL:MFCD00490002
CID:318581
PubChem ID:329764700
Update Time:2025-10-29

4-(4-aminophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4-(4-aminophenyl)-
    • 4-(4-aminophenyl)-1,3-thiazol-2-amine
    • 4-(4-Aminophenyl)thiazol-2-amine
    • 4-(4-AMINO-PHENYL)-THIAZOL-2-YLAMINE
    • 2-Amino-4-(4-amino-phenyl)-thiazol
    • 2-amino-4-(4-aminophenyl)thiazole
    • 4-(4-aminophenyl)-2-thiazolamine
    • 4-(4-Amino-phenyl)-thiazol-2-ylamin
    • F1386-0382
    • DTXSID40345563
    • SCHEMBL172279
    • EN300-02218
    • 2-amino-4-(4-amino-phenyl)-thiazole
    • Thiazole, 2-amino-4-(p-aminophenyl)-
    • MS-9510
    • 4-(4-Aminophenyl)-1,3-thiazol-2-amine #
    • 3673-53-8
    • AKOS000122258
    • Z56799453
    • F0174-0021
    • 4-(4-Aminophenyl)thiazol-2-ylamine
    • MFCD00490002
    • CHEMBL3410177
    • 4-(4-aminophenyl)-2-amino-1,3-thiazole
    • Thiazole, 4-(4-aminophenyl)-2-amino-
    • 2-Amino-4-(4-aminophenyl)thiazole, 97%
    • Oprea1_576509
    • MDL： MFCD00490002
    • Inchi： 1S/C9H9N3S/c10-7-3-1-6(2-4-7)8-5-13-9(11)12-8/h1-5H,10H2,(H2,11,12)
    • InChI Key： VCALEXDZEAGCPD-UHFFFAOYSA-N
    • SMILES： S1C(N)=NC(=C1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 191.05200
  • Monoisotopic Mass: 191.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 93.2Ų

Experimental Properties

  • Density: 1.347
  • Melting Point: 177-182 °C
  • Boiling Point: 417.1°C at 760 mmHg
  • Flash Point: 206°C
  • Refractive Index: 1.715
  • PSA: 93.17000
  • LogP: 3.13690

4-(4-aminophenyl)-1,3-thiazol-2-amine Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301-H319
  • Warning Statement： P301+P310-P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：1
  • Hazard Category Code： 25-36
  • Safety Instruction： 26-45
  • Hazardous Material Identification： T
  • Storage Condition：2-8°C

4-(4-aminophenyl)-1,3-thiazol-2-amine Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-(4-aminophenyl)-1,3-thiazol-2-amine Pricemore >>

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